Cas no 1420856-58-1 (1-(3-(Methylamino)quinoxalin-2-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(3-(Methylamino)quinoxalin-2-yl)piperidine-4-carboxylic acid
• CAS No: 1420856-58-1
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 2174103
• Update Time: 2023-08-05

1-(3-(Methylamino)quinoxalin-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Methylamino)quinoxalin-2-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C15H18N4O2/c1-16-13-14(18-12-5-3-2-4-11(12)17-13)19-8-6-10(7-9-19)15(20)21/h2-5,10H,6-9H2,1H3,(H,16,17)(H,20,21)
• InChI Key： GXBIALNINIAQFW-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2C(NC)=NC3C=CC=CC=3N=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines